Cas no 1261566-52-2 ((3-Amino-5-methoxyphenyl)methanol)

• Product name: (3-Amino-5-methoxyphenyl)methanol
• CAS No: 1261566-52-2
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• MDL: MFCD18389739
• CID: 1090827
• PubChem ID: 54025134

(3-Amino-5-methoxyphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-Amino-5-methoxyphenyl)methanol
• 3-amino-5-methoxybenzyl alcohol
• LBQVGJBNCBRABM-UHFFFAOYSA-N
• AK143750
• 1261566-52-2
• C72079
• SCHEMBL6252024
• Benzenemethanol, 3-amino-5-methoxy-
• DTXSID40708477
• DB-105342
• CS-0378947
• AS-62121
• AKOS017515499
• MFCD18389739
• SB84097

• MDL： MFCD18389739
• Inchi： 1S/C8H11NO2/c1-11-8-3-6(5-10)2-7(9)4-8/h2-4,10H,5,9H2,1H3
• InChI Key： LBQVGJBNCBRABM-UHFFFAOYSA-N
• SMILES： O(C([H])([H])[H])C1C([H])=C(C([H])=C(C([H])([H])O[H])C=1[H])N([H])[H]

Computed Properties

• Exact Mass: 153.078978594g/mol
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.5
• XLogP3: 0.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on (3-Amino-5-methoxyphenyl)methanol

Comprehensive Overview of (3-Amino-5-methoxyphenyl)methanol (CAS No. 1261566-52-2)

(3-Amino-5-methoxyphenyl)methanol, identified by its CAS number 1261566-52-2, is a specialized aromatic compound with significant applications in pharmaceutical and chemical research. This compound features a unique molecular structure combining an amino group and a methoxy group on a benzene ring, along with a hydroxymethyl substituent. Its versatility makes it a valuable intermediate in organic synthesis, particularly in the development of bioactive molecules and advanced materials.

In recent years, the demand for (3-Amino-5-methoxyphenyl)methanol has surged due to its role in synthesizing novel drug candidates. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics and anti-inflammatory agents. The compound's ability to modulate neurotransmitter activity has sparked investigations into its use for neurological disorders, aligning with the growing focus on mental health and neurodegenerative diseases in scientific communities.

The synthesis of CAS 1261566-52-2 typically involves multi-step organic reactions, including reduction and protection-deprotection strategies to achieve high purity. Advanced analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize its properties. These methods ensure compliance with stringent quality control standards required for pharmaceutical intermediates, addressing the industry's emphasis on precision medicine and personalized therapies.

From an industrial perspective, (3-Amino-5-methoxyphenyl)methanol is gaining traction in green chemistry initiatives. Manufacturers are exploring eco-friendly synthetic routes to minimize waste and energy consumption, responding to global demands for sustainable chemical production. This aligns with the United Nations Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production), making the compound relevant to contemporary environmental discussions.

In material science, derivatives of 1261566-52-2 have shown promise in photovoltaic applications and organic electronics. Its electron-donating properties make it a candidate for designing organic semiconductors, a field experiencing rapid growth due to the push for flexible electronics and renewable energy solutions. This interdisciplinary potential positions the compound at the intersection of chemistry, physics, and engineering innovations.

For researchers sourcing (3-Amino-5-methoxyphenyl)methanol, key considerations include storage conditions (typically under inert atmosphere at low temperatures) and handling protocols to maintain stability. Suppliers often provide technical data sheets with detailed spectroscopic data and solubility profiles, which are critical for experimental reproducibility—a hot topic in the wake of the reproducibility crisis in scientific research.

The patent landscape surrounding CAS 1261566-52-2 reveals its incorporation in various intellectual property filings, particularly for heterocyclic compound synthesis. This reflects the compound's strategic importance in drug discovery pipelines and agrochemical development. Legal aspects of its use are increasingly relevant as regulatory bodies worldwide tighten chemical registration requirements (e.g., REACH in Europe).

Emerging analytical challenges with 1261566-52-2 include developing robust quantitative methods for trace detection in complex matrices. This need resonates with current trends in analytical chemistry focusing on ultra-sensitive detection techniques. The compound's fluorescence properties have also prompted studies into its potential as a molecular probe for biological imaging applications.

Market analysts project steady growth for the (3-Amino-5-methoxyphenyl)methanol sector, driven by expanding contract research organizations (CROs) and generic drug development. The compound's price volatility and supply chain dynamics are frequently monitored, especially considering recent global disruptions that highlighted the fragility of chemical logistics networks.

Academic interest in CAS 1261566-52-2 is evidenced by its inclusion in university curricula covering advanced organic synthesis techniques. Educational resources increasingly emphasize its retrosynthetic analysis, making it a case study for molecular disconnection strategies. This pedagogical value supports the compound's enduring relevance in chemical education reform movements.